Cas no 107144-42-3 (1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride)

• Product Name: 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride
• CAS No: 107144-42-3
• MF: C₁₀H₉BrClNO₃S
• MW: 338.605359792709
• CID: 5082014
• PubChem ID: 14024584
• Update Time: 2025-05-19

1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride
• 1-acetyl-5-bromo-2,3-dihydroindole-6-sulfonyl chloride
• 1-acetyl-5-broMo-2,3-dihydro-1H-indole-6-sulfonyl
• 5-bromo-1-acetyl-2,3-dihydro-1H-indole-6-sulfonyl chloride
• 1H-Indole-6-sulfonyl chloride, 1-acetyl-5-bromo-2,3-dihydro-
• 5-bromo-6-chlorosulfonyl-N-acetylindoline
• 1-acetyl-5-bromoindoline-6-sulfonyl chloride
• EN300-50854
• SCHEMBL1179278
• G43484
• IHNBWFJSLLIAPD-UHFFFAOYSA-N
• J-001716
• 107144-42-3
• 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonylchloride
• 5-Bromo-6-(chlorosulfonyl)-N-acetylindoline
• LCZC3510
• DB-219403

• Inchi： 1S/C10H9BrClNO3S/c1-6(14)13-3-2-7-4-8(11)10(5-9(7)13)17(12,15)16/h4-5H,2-3H2,1H3
• InChI Key： IHNBWFJSLLIAPD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN2C(C)=O)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 336.91750g/mol
• Monoisotopic Mass: 336.91750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride

1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride (CAS No. 107144-42-3): An Overview

1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride (CAS No. 107144-42-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a sulfonyl chloride functional group in its structure makes it a valuable reagent for the synthesis of various derivatives and intermediates.

The chemical structure of 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride consists of a substituted indole ring with an acetyl group at the 1-position, a bromine atom at the 5-position, and a sulfonyl chloride group at the 6-position. These functional groups confer unique reactivity and stability properties to the molecule, making it an attractive candidate for various chemical transformations.

In recent years, there has been a growing interest in the development of new drugs targeting specific biological pathways. 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride has been explored as a key intermediate in the synthesis of potential therapeutic agents. For instance, studies have shown that indole derivatives with similar structural features exhibit potent anti-inflammatory and anticancer activities. The bromine substituent at the 5-position can be used for further functionalization, allowing for the creation of a wide range of bioactive compounds.

The sulfonyl chloride group in 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride is highly reactive and can undergo nucleophilic substitution reactions with various nucleophiles such as alcohols, amines, and thiols. This reactivity makes it an excellent reagent for the preparation of sulfonamides and other sulfonate derivatives. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial and antifungal properties. Therefore, 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride can serve as a starting material for the synthesis of novel sulfonamide-based drugs.

Recent research has also focused on the use of indole derivatives in the development of inhibitors for specific enzymes involved in disease pathways. For example, indoles have been shown to inhibit enzymes such as cyclin-dependent kinases (CDKs) and protein kinases, which are implicated in cancer progression. The presence of the acetyl group at the 1-position in 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride can enhance its binding affinity to these enzymes, making it a promising lead compound for further optimization.

In addition to its potential therapeutic applications, 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride is also used in materials science and organic synthesis. Its unique electronic properties make it suitable for the preparation of functional materials such as polymers and coatings. The ability to fine-tune its properties through chemical modifications opens up new possibilities for its use in advanced materials applications.

The synthesis of 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride typically involves several steps, including the formation of the indole ring, introduction of the bromine substituent, acetylation at the 1-position, and conversion to the sulfonyl chloride derivative. These synthetic routes have been optimized to achieve high yields and purity levels, making it readily available for research purposes.

In conclusion, 1-Acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride (CAS No. 107144-42-3) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable reagent for the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new applications and optimize its use in various scientific fields.